Cas no 112240-73-0 (Carbonic acid, 2-methylpropyl 4-nitrophenyl ester)

Carbonic acid, 2-methylpropyl 4-nitrophenyl ester structure
112240-73-0 structure
Product Name:Carbonic acid, 2-methylpropyl 4-nitrophenyl ester
CAS No:112240-73-0
MF:C11H13NO5
MW:239.224623441696
CID:1199855
PubChem ID:6429250
Update Time:2025-04-20

Carbonic acid, 2-methylpropyl 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbonic acid, 2-methylpropyl 4-nitrophenyl ester
    • 4-Nitrophenol, isoBOC
    • carbonic acid isobutyl ester 4-nitrophenyl ester
    • A1-10045
    • Carbonic acid isobutyl ester 4-nitro-phenyl ester
    • SCHEMBL2597348
    • 2-methylpropyl (4-nitrophenyl) carbonate
    • 112240-73-0
    • isobutyl 4-nitrophenyl carbonate
    • Carbonic acid, isobutyl 4-nitrophenyl ester
    • Inchi: 1S/C11H13NO5/c1-8(2)7-16-11(13)17-10-5-3-9(4-6-10)12(14)15/h3-6,8H,7H2,1-2H3
    • InChI Key: WLRSOECSWRWZTI-UHFFFAOYSA-N
    • SMILES: O(C(=O)OC1C=CC(=CC=1)[N+](=O)[O-])CC(C)C

Computed Properties

  • Exact Mass: 239.07939
  • Monoisotopic Mass: 239.07937252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 81.4Ų

Experimental Properties

  • PSA: 78.67

Carbonic acid, 2-methylpropyl 4-nitrophenyl ester Related Literature

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